N-(3,4-dimethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-(4-oxo-4-pyrrolidin-1-ylbutyl)methanesulfonamide
• InChI: InChI=1S/C17H26N2O3S/c1-14-8-9-16(13-15(14)2)19(23(3,21)22)12-6-7-17(20)18-10-4-5-11-18/h8-9,13H,4-7,10-12H2,1-3H3
• InChI Key: LKIUXBNXRVCEHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(CCCC(=O)N2CCCC2)S(=O)(=O)C)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N-(3,4-dimethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide, also known as DMP323, is a small molecule inhibitor that is used in scientific research for its ability to target specific proteins and enzymes. This compound has been synthesized using various methods and has been shown to have potential applications in various fields of research.

Mechanism of Action

N-(3,4-dimethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide works by targeting specific proteins and enzymes, inhibiting their activity and preventing them from carrying out their normal functions. This compound has been shown to have a high affinity for certain proteins and enzymes, making it an effective tool for studying their functions and interactions.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of various signaling pathways. This compound has also been shown to have potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has several advantages for use in lab experiments, including its high affinity for specific proteins and enzymes, its ability to inhibit their activity, and its potential as a therapeutic agent. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide, including the development of more efficient synthesis methods, the identification of new potential therapeutic applications, and the investigation of its potential toxicity and side effects. Further research is also needed to fully understand its mechanisms of action and its potential as a tool for studying protein-protein interactions and enzyme inhibition.

Scientific Research Applications

N-(3,4-dimethylphenyl)-N-[4-oxo-4-(1-pyrrolidinyl)butyl]methanesulfonamide has been used in various scientific research applications, including the study of protein-protein interactions, enzyme inhibition, and drug discovery. This compound has been shown to have potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.